Cas no 544453-71-6 (piperidine,1-(cyanoacetyl)-2-methyl-)

piperidine,1-(cyanoacetyl)-2-methyl- structure
544453-71-6 structure
Product Name:piperidine,1-(cyanoacetyl)-2-methyl-
CAS No:544453-71-6
MF:C9H14N2O
MW:166.220262050629
CID:941304
PubChem ID:4391012
Update Time:2025-04-19

piperidine,1-(cyanoacetyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • piperidine,1-(cyanoacetyl)-2-methyl-
    • Piperidine, 1-(cyanoacetyl)-2-methyl- (9CI)
    • DB-327258
    • PIPERIDINE, 1-(CYANOACETYL)-2-METHYL-
    • AKOS000172714
    • 544453-71-6
    • Inchi: 1S/C9H14N2O/c1-8-4-2-3-7-11(8)9(12)5-6-10/h8H,2-5,7H2,1H3
    • InChI Key: GJVOHWDYNDTHGK-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)N1CCCCC1C

Computed Properties

  • Exact Mass: 166.11100
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.10000
  • LogP: 1.23898
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